(2R)-2-[(R)-Carboxy-[[(2Z)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]methyl]-5-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-3,6-dihydro-2H-1,3-thiazine-4-carboxylate

• IUPAC Name: (2R)-2-[(R)-carboxy-[[(2Z)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]methyl]-5-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-3,6-dihydro-2H-1,3-thiazine-4-carboxylate
• InChI: InChI=1S/C22H23N8O9PS4/c1-3-39-27-14(16-26-21(44-29-16)28-40(36,37)38)17(31)24-15(20(34)35)18-25-13(19(32)33)12(9-41-18)43-22-23-11(8-42-22)10-4-6-30(2)7-5-10/h4-8,15,18,25H,3,9H2,1-2H3,(H5-,24,26,28,29,31,32,33,34,35,36,37,38)/b27-14-/t15-,18+/m0/s1
• InChI Key: FQDSGIXBDUKZAM-CIGZDGLMSA-N
• Canonical SMILES: CCON=C(C1=NSC(=N1)NP(=O)(O)O)C(=O)NC(C2NC(=C(CS2)SC3=NC(=CS3)C4=CC=[N+](C=C4)C)C(=O)[O-])C(=O)O
• Isomeric SMILES: CCO/N=C(/C1=NSC(=N1)NP(=O)(O)O)\C(=O)N[C@@H]([C@@H]2NC(=C(CS2)SC3=NC(=CS3)C4=CC=[N+](C=C4)C)C(=O)[O-])C(=O)O
• Molecular Formula: C22H23N8O9PS4
• Molecular Weight: 702.7 g/mol

Description

(2R)-2-[(R)-Carboxy-[[(2Z)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]methyl]-5-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-3,6-dihydro-2H-1,3-thiazine-4-carboxylate is a useful research compound. Its molecular formula is C22H23N8O9PS4 and its molecular weight is 702.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Analysis and Method Development

The chemical compound under discussion is not directly researched in the papers found. However, similar compounds have been studied for method development in pharmaceutical formulations. For instance, the study of Amlodipine besylate, a cardiovascular compound with a complex structure similar to the queried compound, has led to the development of analytical methodologies like HPTLC for its analysis in pharmaceutical formulations (Dubey et al., 2012).

Synthesis and Medicinal Applications

Studies on compounds with structural similarities, such as thiazole and thiadiazole moieties, reveal their potential in medicinal applications, particularly as antihypertensive agents (Abdel-Wahab et al., 2008). Another study demonstrates the synthesis of novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents, highlighting the possible therapeutic applications of such compounds (Gomha et al., 2014).

Antimicrobial Applications

The synthesis of thiadiazole derivatives, such as 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, has been studied for their potential as antimicrobial agents (Sah et al., 2014). This suggests that compounds with similar structures could have applications in combating microbial infections.

Heterocyclic Chemistry and Material Science

The research on heterocyclic compounds like (2R)-2-[(R)-Carboxy-[[(2Z)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]methyl]-5-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-3,6-dihydro-2H-1,3-thiazine-4-carboxylate is significant in the field of heterocyclic chemistry. These studies contribute to the development of new materials and novel compounds with potential applications in various industries (Mohamed et al., 2012).